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Compound of Interest

Compound Name: 3-tritylimidazole-4-carbaldehyde

CAS No.: 172498-90-7

Cat. No.: B3245788

Get Quote

Executive Summary
3-Tritylimidazole-4-carbaldehyde (CAS: 33016-47-6), often nomenclated as 1-trityl-1H-

imidazole-4-carbaldehyde, is a critical intermediate in the synthesis of imidazole-based

pharmaceuticals, including antihypertensive agents like Losartan.[1] While classified primarily

as an irritant, its bulky trityl (triphenylmethyl) protecting group introduces specific stability

concerns—namely acid lability—that require precise handling to maintain chemical integrity and

operator safety.[1]

This guide moves beyond standard Safety Data Sheet (SDS) parameters to provide a

researcher-centric workflow for handling, storage, and emergency response.

Part 1: Chemical Identity & Physical Properties[1]
Understanding the physical state is the first step in risk mitigation.[1] The high melting point

indicates a stable solid, but its low density suggests potential for airborne dust generation

during weighing.[1]
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Property Data Significance

CAS Number 33016-47-6
Unique identifier for inventory

tracking.[1][2][3]

IUPAC Name
1-(Triphenylmethyl)-1H-

imidazole-4-carbaldehyde

Defines the 1,4-substitution

pattern.[1]

Molecular Formula C₂₃H₁₈N₂O
High carbon content due to

trityl group.[1]

Molecular Weight 338.40 g/mol
Heavy molecule; non-volatile.

[1]

Appearance
White to light cream/yellow

crystalline powder

Discoloration indicates

oxidation or detritylation.[1]

Melting Point 186–190 °C
Stable solid; unlikely to melt

under ambient conditions.[1]

Solubility
DCM, Chloroform, DMF,

DMSO

Insoluble in water; requires

organic waste disposal.[1]

Stability Acid Sensitive
Trityl group cleaves in acidic

media.[1]

Part 2: Hazard Identification & Risk Assessment[1]
[3][4][5]
GHS Classification[1][4]

Skin Corrosion/Irritation: Category 2 (H315)[1][4]

Serious Eye Damage/Eye Irritation: Category 2A (H319)[1][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - Respiratory System)[1]

[4][5]

Mechanistic Safety Insights
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Aldehyde Reactivity: The C-4 aldehyde group is an electrophile. While less reactive than

aliphatic aldehydes due to imidazole ring conjugation, it can still form Schiff bases with

biological amines (proteins/DNA) upon prolonged exposure, leading to sensitization.[1]

Trityl Group Lability: The trityl group is acid-labile.[1][6] In the presence of strong acids (HCl,

TFA) or acidic vapors, it cleaves to form triphenylmethanol and the free imidazole.[1] This is

not only a purity issue but a safety one: unintended deprotection changes the solubility

profile and reactivity of the waste stream.[1]

Dust Inhalation: As a crystalline powder, the primary vector of exposure is inhalation of dust

during transfer.[1] This irritates the mucous membranes of the upper respiratory tract.[1]

Part 3: Engineering Controls & PPE[1]
Personal Protective Equipment (PPE) Matrix

Protection Zone Recommendation Technical Rationale

Respiratory N95/P2 (Solids) or Fume Hood
Prevents inhalation of fine

particulates during weighing.[1]

Hand
Nitrile Rubber (0.11 mm min.

[1] thickness)

Excellent resistance to solid

transfer.[1] Note: If dissolved in

DCM, use double-gloving or

laminate gloves, as DCM

permeates nitrile rapidly.[1]

Eye Chemical Safety Goggles

Preferred over safety glasses

to seal against airborne dust.

[1]

Body Lab Coat (Cotton/Poly blend)
Standard protection against

solid spills.[1]

Engineering Control Workflow
The following Graphviz diagram outlines the decision logic for engineering controls based on

the operation state.
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Operation Type

Solid Handling
(Weighing/Transfer)

Solution Handling
(Dissolved in DCM/DMF)

Chemical Fume Hood
(Sash at safe height)

> 1 gram

Vented Balance Enclosure

< 1 gram

Glove Box
(If <10mg or high potency)

High Sensitivity Volatile Solvents

Click to download full resolution via product page

Caption: Selection of engineering controls minimizes respiratory exposure based on the

physical state and quantity of the material.[1]

Part 4: Safe Handling & Synthesis Protocols
Storage & Stability

Temperature: Store at 2–8°C (Refrigerator). While stable at room temperature for short

periods, cold storage prevents slow oxidative degradation of the aldehyde.[1]

Atmosphere: Store under Inert Gas (Argon/Nitrogen).[1]

Incompatibility: Keep strictly away from strong acids (HCl, H₂SO₄) and strong oxidizers.[1]

Acid fumes in a shared storage cabinet can degrade the trityl protection over time.[1]

Weighing Protocol
Equilibrate: Allow the container to reach room temperature before opening to prevent water

condensation (which can hydrolyze the imine if formed or degrade the matrix).[1]

Static Control: Use an anti-static gun or ionizer if the powder is flighty.[1]

Transfer: Use a disposable spatula.[1] Do not return unused material to the stock container

to avoid cross-contamination.[1]
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Reaction Safety (Acid Sensitivity)
When using this intermediate, researchers often perform detritylation intentionally.[1] However,

unintended detritylation is a risk.[1]

Stability Logic Diagram:

3-Tritylimidazole-4-carbaldehyde Contact with Acid
(pH < 4)

Accidental Mixing
Trityl Cleavage Triphenylmethanol +

Imidazole-4-carbaldehyde
Solubility Change &

Process Failure

Click to download full resolution via product page

Caption: Mechanism of acid-catalyzed degradation leading to process failure and impurity

generation.[1]

Part 5: Emergency Response
In the event of exposure or release, follow this immediate response protocol.

Scenario Immediate Action Secondary Action

Eye Contact
Rinse immediately with water

for 15+ mins. Lift eyelids.[1]

Seek medical attention if

irritation persists.[1][3][4][5][7]

[8][9]

Skin Contact
Brush off dry powder first, then

wash with soap/water.[1]

Remove contaminated

clothing.[1][3][4][5][7][9][10] Do

not use solvents (ethanol)

which may increase

absorption.[1]

Inhalation
Move to fresh air.[1][3][4][5][7]

[8][9]

If breathing is difficult, provide

oxygen (trained personnel

only).[1]

Spill (Solid)

Dampen with inert absorbent

(sand) to suppress dust, then

sweep.[1]

Do not dry sweep.[1] Place in

hazardous waste container.
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Part 6: Disposal Considerations
Disposal must align with local environmental regulations (RCRA in the US).[1]

Classification: As a nitrogen-containing heterocycle, it should be treated as hazardous

organic waste.[1]

Segregation: Do not mix with acidic waste streams to prevent exothermic degradation or

precipitation of triphenylmethanol in the waste container.[1]

Method: High-temperature incineration is the preferred method to fully mineralize the

imidazole ring and trityl group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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